Cas no 933716-01-9 (2-(5-(Pyridin-4-yl)-4H-1,2,4-triazol-3-yl)ethanamine)
933716-01-9 structure
Product Name:2-(5-(Pyridin-4-yl)-4H-1,2,4-triazol-3-yl)ethanamine
CAS No:933716-01-9
MF:C9H11N5
MW:189.217140436172
CID:1086172
PubChem ID:6484282
Update Time:2025-04-20
2-(5-(Pyridin-4-yl)-4H-1,2,4-triazol-3-yl)ethanamine Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-(Pyridin-4-yl)-4H-1,2,4-triazol-3-yl)ethanamine
- 2-(3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)ethanamine
- 5-(4-pyridinyl)-1H-1,2,4-Triazole-3-ethanamine
- OWEZDZAQFHXJCL-UHFFFAOYSA-N
- SCHEMBL15757081
- SCHEMBL7910285
- 2-[5-(pyridin-4-yl)-1H-1,2,4-triazol-3-yl]ethan-1-amine
- 933716-01-9
- AKOS012247354
- DB-332669
-
- MDL: MFCD07801156
- Inchi: 1S/C9H11N5/c10-4-1-8-12-9(14-13-8)7-2-5-11-6-3-7/h2-3,5-6H,1,4,10H2,(H,12,13,14)
- InChI Key: OWEZDZAQFHXJCL-UHFFFAOYSA-N
- SMILES: N1C(CCN)=NC(C2C=CN=CC=2)=N1
Computed Properties
- Exact Mass: 189.10144537g/mol
- Monoisotopic Mass: 189.10144537g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 80.5Ų
2-(5-(Pyridin-4-yl)-4H-1,2,4-triazol-3-yl)ethanamine Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
933716-01-9 (2-(5-(Pyridin-4-yl)-4H-1,2,4-triazol-3-yl)ethanamine) Related Products
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